5-(difluoromethoxy)-3-iodo-1-methyl-1H-indazole
Cat. No. B8750511
M. Wt: 324.07 g/mol
InChI Key: WIJXTJZRBVTXKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08658646B2
Procedure details
To a solution of 5-(difluoromethoxy)-3-iodo-1H-indazole (562 mg, 1.81 mmol) in THF (10.00 mL) at 0° C. was added KOtBu (1M in THF, 2.54 mL, 2.54 mmol) and the mixture stirred at 0° C. for 30 min then MeI (360 mg, 159 μL, 2.54 mmol) added. The reaction mixture was stirred at 0° C. for 30 min then warmed to 25° C. and stirred for 1.5 h. The reaction mixture was quenched with saturated ammonium chloride in water and extracted with dichloromethane (3×30 mL), organics dried over MgSO4 and concentrated to a clear oil. Purification by chromatography (80 g column, 50 μm from Analogix, 0-20% EtOAc in hexanes over 20 min) gave 5-(difluoromethoxy)-3-iodo-1-methyl-1H-indazole (465 mg, 1.43 mmol, 79.2%) as a waxy off-white solid. MS (M+H)+=324.9; 1H NMR (CDCl3) δ: 7.32-7.40 (m, 1H), 7.24-7.30 (m, 1H), 7.21 (d, J=2.3 Hz, 1H), 6.55 (t, J=73.7 Hz, 1H), 4.10 (s, 3H). The regioisomeric product, 5-(difluoromethoxy)-3-iodo-2-methyl-2H-indazole, (108 mg, 333 μmol, 18%) was also obtained as a white solid.
Yield
79.2%
Identifiers
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REACTION_CXSMILES
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[F:1][CH:2]([F:14])[O:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][N:8]=[C:7]2[I:13].[CH3:15]C([O-])(C)C.[K+].CI>C1COCC1>[F:14][CH:2]([F:1])[O:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[N:9]([CH3:15])[N:8]=[C:7]2[I:13] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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562 mg
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Type
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reactant
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Smiles
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FC(OC=1C=C2C(=NNC2=CC1)I)F
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Name
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Quantity
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2.54 mL
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Type
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reactant
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Smiles
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CC(C)(C)[O-].[K+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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159 μL
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Type
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reactant
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Smiles
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CI
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture stirred at 0° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred at 0° C. for 30 min
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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then warmed to 25° C.
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STIRRING
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Type
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STIRRING
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Details
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stirred for 1.5 h
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was quenched with saturated ammonium chloride in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (3×30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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organics dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to a clear oil
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by chromatography (80 g column, 50 μm from Analogix, 0-20% EtOAc in hexanes over 20 min)
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Duration
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20 min
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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FC(OC=1C=C2C(=NN(C2=CC1)C)I)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.43 mmol | |
| AMOUNT: MASS | 465 mg | |
| YIELD: PERCENTYIELD | 79.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 79% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
